
Chemical Properties and Stability of Sodium
Orotate in Aqueous Solution: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium orotate

Cat. No.: B093452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium orotate, the sodium salt of orotic acid (uracil-6-carboxylic acid), is a key intermediate

in the de novo biosynthesis of pyrimidine nucleotides. Its role in fundamental biological

pathways has led to its investigation for various therapeutic and nutraceutical applications. A

thorough understanding of its chemical properties and stability in aqueous solutions is

paramount for the development of safe, effective, and stable formulations.

This technical guide provides a comprehensive overview of the known chemical properties of

sodium orotate and outlines detailed, generalized experimental protocols for assessing its

stability in aqueous solutions. Due to a lack of specific published stability studies on sodium
orotate, the experimental methodologies described herein are based on established principles

of forced degradation and stability-indicating assay methods for pharmaceutical compounds.

Chemical and Physical Properties of Orotic Acid and
Sodium Orotate
A summary of the key chemical and physical properties of orotic acid and its sodium salt is

presented in Table 1. Orotic acid is a dibasic acid with two pKa values, indicating that its

ionization state is pH-dependent. This property is critical in understanding its solubility and

stability in aqueous solutions at different pH levels.
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Property Value Reference

Orotic Acid

Molecular Formula C₅H₄N₂O₄ --INVALID-LINK--

Molecular Weight 156.10 g/mol --INVALID-LINK--

pKa₁ 2.07 --INVALID-LINK--

pKa₂ 9.45 --INVALID-LINK--

Water Solubility 1.82 mg/mL at 18 °C --INVALID-LINK--

Melting Point 345.5 °C (decomposes) --INVALID-LINK--

Sodium Orotate

Molecular Formula C₅H₃N₂NaO₄ --INVALID-LINK--

Molecular Weight 178.08 g/mol --INVALID-LINK--

Water Solubility
0.294 g/100 mL (2.94 mg/mL)

at 25 °C
--INVALID-LINK--

Appearance White powder --INVALID-LINK--

Signaling Pathway Involvement: De Novo
Pyrimidine Biosynthesis
Orotic acid is a crucial intermediate in the de novo pyrimidine biosynthesis pathway, which is

essential for the synthesis of DNA and RNA precursors. Understanding this pathway provides

context for the biological significance of orotic acid and its derivatives.
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To cite this document: BenchChem. [Chemical Properties and Stability of Sodium Orotate in
Aqueous Solution: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093452#chemical-properties-and-stability-of-sodium-
orotate-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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